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Compound of Interest

Compound Name:
2-Chloro-4-(3,5-

dichlorophenyl)pyridine

Cat. No.: B12077451

Get Quote

Technical Guide: 2-Chloro-4-(3,5-
dichlorophenyl)pyridine
Core Scaffold for Furin Inhibitors and Biaryl
Therapeutics
Executive Summary
2-Chloro-4-(3,5-dichlorophenyl)pyridine (CAS: 1361707-84-7) is a halogenated biaryl

heterocycle utilized primarily as a regioselective scaffold in drug discovery. Its structural

significance lies in the orthogonality of its halogen substituents: the C4-aryl group establishes a

lipophilic pharmacophore (crucial for protein binding pockets), while the C2-chlorine serves as

a reactive "handle" for late-stage diversification via nucleophilic aromatic substitution (

) or palladium-catalyzed cross-couplings.

Recent literature highlights this motif's prominence in the development of Furin inhibitors,

targeting host proteases involved in viral entry mechanisms (including SARS-CoV-2) and

cancer metastasis.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]

Property Data / Description

IUPAC Name 2-Chloro-4-(3,5-dichlorophenyl)pyridine

CAS Number 1361707-84-7

Molecular Formula

Molecular Weight 258.53 g/mol

Structural Features
Pyridine ring substituted at C2 (Cl) and C4 (3,5-

dichlorophenyl).[1][2][3][4][5][6][7][8][9]

LogP (Predicted) ~4.8 (High Lipophilicity)

Solubility
Low in water; soluble in DCM, DMSO, THF, and

Toluene.

Electronic Character

Electron-deficient pyridine ring; 3,5-dichloro

substitution increases metabolic stability and

hydrophobic interaction potential.

Synthesis & Manufacturing
To ensure high regioselectivity and yield, the industry-standard protocol utilizes the Suzuki-

Miyaura cross-coupling of 2-chloro-4-iodopyridine with 3,5-dichlorophenylboronic acid.

Mechanistic Rationale
Using 2-chloro-4-iodopyridine is critical. The C–I bond is significantly weaker (bond dissociation

energy ~65 kcal/mol) than the C–Cl bond (~95 kcal/mol). This difference ensures that the

palladium catalyst (

) undergoes oxidative addition exclusively at the C4-iodine position, leaving the C2-chlorine
intact for future reactions.

Detailed Protocol
Reagents:
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Substrate: 2-Chloro-4-iodopyridine (1.0 equiv)

Coupling Partner: 3,5-Dichlorophenylboronic acid (1.1 equiv)

Catalyst:

(3-5 mol%) or

(for faster kinetics)

Base:

(2.0 M aqueous solution)

Solvent: 1,4-Dioxane or Toluene/Ethanol (3:1)

Procedure:

Inerting: Charge a reaction vessel with the substrate, boronic acid, and catalyst. Evacuate

and backfill with Nitrogen or Argon (

) to remove

(prevents homocoupling and catalyst oxidation).

Solvation: Add degassed solvent and aqueous base.

Reaction: Heat to 80–90°C for 4–12 hours. Monitor via HPLC or TLC (Mobile phase:

Hexane/EtOAc 9:1).

Work-up: Cool to RT. Dilute with water and extract with Ethyl Acetate (

).[6] Wash combined organics with brine, dry over

, and concentrate.[3]

Purification: Flash column chromatography on silica gel. Elute with a gradient of 0-10%

EtOAc in Hexanes. The product typically elutes as a white to off-white solid.

Synthesis Workflow Diagram
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Process Parameters

2-Chloro-4-iodopyridine
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Pd(PPh3)4 (5 mol%)
Na2CO3 (aq)

3,5-Dichlorophenyl-
boronic acid

Oxidative Addition
(Selective at C-I)

80°C, Dioxane 2-Chloro-4-(3,5-dichlorophenyl)pyridine
(Target Scaffold)

Reductive Elimination

Inert Atmosphere (Ar/N2)
Essential to prevent Pd oxidation

Click to download full resolution via product page

Caption: Regioselective Suzuki-Miyaura coupling exploiting the reactivity difference between C-

I and C-Cl bonds.

Reactivity Profile & Functionalization
The value of this compound lies in the C2-Chlorine handle. The pyridine nitrogen renders the

C2 position electron-deficient, activating it for nucleophilic attacks.

Nucleophilic Aromatic Substitution ( )
Mechanism: Addition-Elimination (

). The ring nitrogen stabilizes the Meisenheimer complex intermediate.

Reagents: Primary or secondary amines (e.g., piperazines, diamines),

or DIPEA, polar aprotic solvent (DMF, DMSO, NMP).

Conditions: Elevated temperatures (80–120°C) are often required due to the deactivating

effect of the electron-rich phenyl ring at C4, although the 3,5-dichloro substitution mitigates

this slightly.
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Buchwald-Hartwig Amination
Use Case: When

fails (sterically hindered amines) or requires harsh conditions.

System:

/ BINAP or Xantphos ligands with

in Toluene at 100°C.

Reactivity Pathway Diagram
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Caption: Divergent synthesis pathways from the C2-chloro handle to bioactive terminal

products.

Applications in Drug Discovery[9]
Furin Inhibition (Antiviral & Oncology)
The (3,5-dichlorophenyl)pyridine moiety is a validated pharmacophore for inhibiting Furin, a

proprotein convertase.
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Mechanism: Furin cleaves precursor proteins (e.g., the Spike protein of SARS-CoV-2).

Inhibitors prevent this cleavage, blocking viral entry or maturation.

Binding Mode: The 3,5-dichlorophenyl group occupies the hydrophobic

or

pocket of the Furin active site. The chlorine atoms provide specific halogen-bonding
interactions and fill hydrophobic voids, increasing potency (

values often in the nanomolar range).

SAR Insight: The C2-position is typically substituted with a basic amine (e.g., 4-aminomethyl-

piperidine) to interact with the negatively charged aspartic acid residues in the Furin catalytic

triad.

Metabolic Stability
The 3,5-dichloro substitution pattern on the phenyl ring blocks the para-position and sterically

hinders the meta-positions, significantly reducing susceptibility to oxidative metabolism by

Cytochrome P450 enzymes (specifically CYP3A4). This extends the half-life (

) of the drug candidate.

Safety & Handling
Hazards: Classified as an Irritant (Skin/Eye/Respiratory).

GHS Signal: Warning.[10]

Precaution: Handle in a fume hood. Avoid dust formation.

Environmental: Halogenated biaryls are persistent. All aqueous waste from synthesis

(containing Boron and Palladium) must be disposed of as hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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